molecular formula C10H8N2O3 B6211326 methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate CAS No. 2091251-61-3

methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate

Cat. No. B6211326
CAS RN: 2091251-61-3
M. Wt: 204.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate” is a chemical compound that belongs to the class of pyrrolopyridine derivatives . Pyrrolopyridine derivatives are known for their potent activities against various types of tumors .

Future Directions

The future directions for the research and development of “methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate” and related compounds involve their potential use in cancer therapy. Specifically, targeting FGFRs represents an attractive strategy for cancer therapy .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate involves the reaction of 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid with methanol and a dehydrating agent to form the desired product.", "Starting Materials": [ "3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Add 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid to a reaction flask", "Add methanol to the reaction flask", "Add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold methanol", "Dry the product under vacuum to obtain methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate" ] }

CAS RN

2091251-61-3

Product Name

methyl 3-formyl-1H-pyrrolo[2,3-c]pyridine-4-carboxylate

Molecular Formula

C10H8N2O3

Molecular Weight

204.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.